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Compound of Interest

Compound Name: 680C91

Cat. No.: B170411

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for the handling and disposal of 680C91, a potent inhibitor of tryptophan 2,3-
dioxygenase (TDO).

When working with 680C91, a solid powder, it is crucial to treat it as a hazardous substance.
Direct contact through ingestion, inhalation, or skin and eye contact should be strictly avoided.
[1] Following established safety protocols minimizes risk and ensures the integrity of your
research.

Personal Protective Equipment (PPE): Your First
Line of Defense

A comprehensive personal protective equipment strategy is mandatory when handling 680C91
in its solid form and when preparing and using solutions. The following table summarizes the
recommended PPE for various stages of handling.
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Solutions of 680C91 (in

PPE Category Solid 680C91
DMSO, Ethanol)
) o Chemical-resistant gloves
) Double-gloving with nitrile .
Hand Protection (e.g., Butyl rubber) over nitrile
gloves
gloves
] Safety glasses with side Safety goggles and a face
Eye Protection _ _
shields or safety goggles shield
] i A chemical-resistant apron
Body Protection A properly fitted lab coat

over a lab coat

) ) A NIOSH-approved respirator Work within a certified
Respiratory Protection )
(e.g., N95) chemical fume hood

Note: It is imperative to consult the complete Safety Data Sheet (SDS) for 680C91, which
should be available through your institution, for the most specific and comprehensive safety
information.[1]

Procedural Workflow for Handling 680C91

To ensure a systematic and safe approach, the following workflow outlines the key steps from
preparation to disposal.
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Procedural Workflow for Handling 680C91

Preparation

Designate and prepare a well-ventilated work area
(e.g., chemical fume hood)

Y

Gather all necessary PPE

\

Don PPE in the correct sequence:
1. Lab coat/apron
2. Respirator (if handling powder)
3. Eye/face protection
4. Gloves (double-glove)

Enter designated handling area

Handlin%'and Use

Carefully weigh the solid 680C91

Y

Dissolve the powder in the appropriate solvent
(e.g., DMSO, ethanol)

Y

Perform the experimental procedure

Disposal ?d Doffing

Dispose of all contaminated waste
(solid and liquid) in designated,
labeled hazardous waste containers

Y

Decontaminate the work area

Y

Doff PPE in the reverse order of donning,
ensuring not to contaminate yourself

\ 4

Wash hands thoroughly with soap and water

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of 680C91.
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Disposal Plan: A Critical Final Step

Proper disposal of 680C91 and any contaminated materials is essential to prevent
environmental contamination and ensure laboratory safety.

Solid Waste:

 All disposable materials that have come into contact with solid 680C91, including weigh
boats, pipette tips, and contaminated gloves, should be collected in a designated, clearly
labeled hazardous waste container.

Liquid Waste:

e Solutions of 680C91 in organic solvents such as DMSO and ethanol must be collected in a
separate, labeled hazardous waste container for liquid organic waste.

e Do not dispose of these solutions down the drain.
Decontamination:

 After handling, thoroughly decontaminate the work surface with an appropriate solvent and
cleaning agent.

Always adhere to your institution's specific guidelines for hazardous waste disposal. If you are
unsure about the correct procedure, consult your institution's Environmental Health and Safety
(EHS) department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling 680C91]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b170411#personal-protective-equipment-for-handling-
680c91]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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